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Compound of Interest

Compound Name: Methyl 4-ethylbenzoate

Cat. No.: B1265719 Get Quote

Essential Safety and Handling Guide for Methyl
4-ethylbenzoate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Methyl 4-ethylbenzoate (CAS: 7364-20-7). Adherence to these procedures is

critical to minimize risks and ensure a safe laboratory environment.

Physicochemical and Safety Data
A clear understanding of the properties of Methyl 4-ethylbenzoate is the first step toward safe

handling. The following table summarizes key quantitative data.

Property Value Reference

Molecular Formula C10H12O2 [1]

Molecular Weight 164.201 g/mol [2]

Boiling Point 105-107 °C at 15 mmHg [2]

Flash Point 103.2 °C [2]

Density 1.025 g/cm³ [2]
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Occupational exposure limits have not been established for Methyl 4-ethylbenzoate.[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following PPE should be used when handling Methyl 4-ethylbenzoate:

Eye Protection: Wear tight-sealing safety goggles or a face shield. Equipment should be

tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[3]

Hand Protection: Handle with impervious gloves. Gloves must be inspected prior to use and

removed using the proper technique to avoid skin contact. The selected gloves must satisfy

the specifications of Regulation (EU) 2016/425 and the standard EN 374.[3]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: If irritation or other symptoms are experienced, or if working in a

poorly ventilated area, use a NIOSH/MSHA or European Standard EN 149 approved

respirator. For nuisance exposures, type OV/AG (US) or type ABEK (EU EN 14387)

respirator cartridges are recommended.[3]

Operational Plan for Safe Handling and Disposal
A systematic approach to handling and disposal is crucial for safety. The following step-by-step

plan outlines the necessary procedures.

1. Preparation:

Ensure the work area is well-ventilated.[3]
Inspect all required PPE for integrity before use.
Locate the nearest safety shower and eyewash station.
Have absorbent materials (e.g., sand, diatomite) readily available for spill containment.

2. Handling:

Avoid breathing vapors, mist, or gas.[3]
Prevent contact with skin and eyes.
Keep the container tightly closed when not in use.[3]
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Store in a cool, dry place away from oxidizing agents.

3. In Case of Accidental Exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and seek immediate medical advice.
Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing and seek immediate medical advice.
Eye Contact: Rinse the opened eye for several minutes under running water and consult a
doctor.
Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and seek medical treatment.[3]

4. Spill Management:

Wear appropriate PPE.
Absorb the spill with inert material (e.g., sand, diatomite, acid binders).
Collect the absorbed material into a suitable, closed container for disposal.

5. Disposal:

Dispose of the chemical and any contaminated materials at an appropriate treatment and
disposal facility.[3]
Follow all applicable local, state, and federal regulations for hazardous waste disposal.
Contaminated packaging should be disposed of as unused product.[3]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Methyl 4-
ethylbenzoate, from initial preparation to final disposal.
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Start: Handling Methyl
4-ethylbenzoate

1. Preparation
- Ensure good ventilation

- Inspect PPE
- Locate safety equipment

2. Handling
- Avoid inhalation and contact

- Keep container closed
- Store properly

Accidental Exposure?

3. First Aid
- Inhalation: Fresh air

- Skin: Wash with soap and water
- Eyes: Rinse with water
- Ingestion: Rinse mouth

Yes

Spill?

No

4. Spill Management
- Wear PPE

- Absorb with inert material
- Collect for disposal

Yes

5. Disposal
- Use licensed disposal facility

- Follow all regulations

No

End

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl 4-ethylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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